3-Benzoyl-6-ethoxy-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 3-benzoyl-6-ethoxy-1-[(4-fluorophenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H20FNO3/c1-2-30-20-12-13-23-21(14-20)25(29)22(24(28)18-6-4-3-5-7-18)16-27(23)15-17-8-10-19(26)11-9-17/h3-14,16H,2,15H2,1H3
• InChI Key: PUVQPKXVBTZZLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC4=CC=C(C=C4)F
• Molecular Formula: C25H20FNO3
• Molecular Weight: 401.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a quinolinone core with benzoyl, ethoxy, and fluorophenylmethyl substituents. These groups could influence the compound’s physical and chemical properties, as well as its potential biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure, including factors such as its size, shape, functional groups, and overall charge distribution.

Scientific Research Applications

Antidepressant Development

Depression is a significant global health concern, affecting millions of people worldwide. The synthesis of novel antidepressant molecules is crucial for improving therapies. Researchers have explored metal-catalyzed procedures to create key structural motifs found in antidepressant drugs, such as tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs). .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, some quinolinone derivatives are used as pharmaceuticals and their mechanisms of action involve interactions with biological targets.